(3R,5S)-Atorvastatin Sodium Salt
(3R,5S)-Atorvastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
131275-93-9
VCID:
VC0029406
InChI:
InChI=1S/C33H35FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1/t26-,27+;/m0./s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+]
Molecular Formula:
C₃₃H₃₄FN₂NaO₅
Molecular Weight:
580.62
(3R,5S)-Atorvastatin Sodium Salt
CAS No.: 131275-93-9
Cat. No.: VC0029406
Molecular Formula: C₃₃H₃₄FN₂NaO₅
Molecular Weight: 580.62
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131275-93-9 |
|---|---|
| Molecular Formula | C₃₃H₃₄FN₂NaO₅ |
| Molecular Weight | 580.62 |
| IUPAC Name | sodium;(3R,5S)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C33H35FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1/t26-,27+;/m0./s1 |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+] |
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